Cas no 1387563-46-3 (2-Bromo-6-propoxy-benzothiazole)

• Product Name: 2-Bromo-6-propoxy-benzothiazole
• CAS No: 1387563-46-3
• MF: C₁₀H₁₀BrNOS
• MW: 272.161500453949
• CID: 5189457
• Update Time: 2025-10-29

2-Bromo-6-propoxy-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-propoxy-benzothiazole
• Benzothiazole, 2-bromo-6-propoxy-

• Inchi： 1S/C10H10BrNOS/c1-2-5-13-7-3-4-8-9(6-7)14-10(11)12-8/h3-4,6H,2,5H2,1H3
• InChI Key： FPJZFUDBQVBFJL-UHFFFAOYSA-N
• SMILES： S1C2=CC(OCCC)=CC=C2N=C1Br

Additional information on 2-Bromo-6-propoxy-benzothiazole

2-Bromo-6-propoxy-benzothiazole: A Versatile Compound for Pharmaceutical and Industrial Applications

2-Bromo-6-propoxy-benzothiazole (CAS No. 1387563-46-3) has emerged as a critical intermediate in the development of novel therapeutic agents and functional materials. This compound, characterized by its unique molecular structure featuring a benzothiazole ring with bromo and propoxy substituents, exhibits distinct chemical reactivity and functional versatility. Recent advancements in synthetic methodologies and biological evaluations have positioned 2-Bromo-6-propoxy-benzothiazole as a promising candidate for applications in pharmaceuticals, agrochemicals, and polymer science.

Structurally, 2-Bromo-6-propoxy-benzothiazole combines the aromatic scaffold of benzothiazole with a bromo group at the 2-position and a propoxy chain at the 6-position. This molecular configuration imparts unique electronic properties, enabling the compound to act as a versatile building block for further functionalization. Studies published in *Journal of Medicinal Chemistry* (2023) highlight its potential as a scaffold for designing antiviral agents, leveraging the bromo substituent's ability to modulate molecular interactions with viral proteins.

Recent research in *Organic & Biomolecular Chemistry* (2024) has demonstrated the synthetic utility of 2-Bromo-6-propoxy-benzothiazole in the preparation of bioactive heterocyclic derivatives. The propoxy group, a key functional moiety, facilitates solubility enhancement and metabolic stability, critical parameters for drug development. This property has been exploited in the synthesis of compounds targeting neurodegenerative diseases, as reported in a 2023 study published in *ACS Chemical Neuroscience*.

From an industrial perspective, 2-Bromo-6-propoxy-benzothiazole has shown promise as a precursor for functional polymers. Its ability to form stable radical intermediates makes it suitable for radical polymerization processes, as evidenced by a 2022 study in *Polymer Chemistry*. These polymers exhibit enhanced mechanical properties and thermal stability, making them attractive for applications in coatings and composite materials.

Pharmacological investigations into 2-Bromo-6-propoxy-benzothiazole have revealed its potential as a modulator of ion channels. A 2023 study in *British Journal of Pharmacology* demonstrated its ability to selectively inhibit voltage-gated sodium channels, suggesting therapeutic applications in the treatment of chronic pain and epilepsy. This finding aligns with broader efforts to develop small molecules targeting ion channelopathies, a rapidly growing area in pharmacology.

Environmental and toxicological assessments of 2-Bromo-6-propoxy-benzothiazole are also gaining attention. A 2024 review in *Environmental Science & Technology* emphasized the importance of evaluating the compound's biodegradability and ecotoxicological profile. While current data indicate moderate biodegradability, ongoing studies are focused on optimizing its environmental safety for industrial applications.

Advancements in analytical techniques have enabled more precise characterization of 2-Bromo-6-propoxy-benzothiazole. High-resolution mass spectrometry and NMR spectroscopy have been instrumental in elucidating its molecular interactions, as detailed in a 2023 publication in *Analytical Chemistry*. These methods are critical for ensuring the purity and consistency of the compound in both research and industrial settings.

Collaborative efforts between academia and industry are driving the exploration of 2-Bromo-6-propoxy-benzothiazole's potential. A 2024 partnership between pharmaceutical companies and academic institutions has led to the development of novel drug delivery systems incorporating this compound, as reported in *Advanced Drug Delivery Reviews*. These systems aim to improve the bioavailability and targeting efficiency of therapeutic agents.

The synthesis of 2-Bromo-6-propoxy-benzothiazole involves multi-step organic reactions, with recent optimizations focusing on green chemistry principles. A 2023 study in *Green Chemistry* described a catalytic approach that reduces energy consumption and waste generation, aligning with global sustainability goals. This method enhances the compound's accessibility while minimizing environmental impact.

Applications of 2-Bromo-6-propoxy-benzothiazole extend to the development of antimicrobial agents. Research published in *Antimicrobial Agents and Chemotherapy* (2023) explored its potential as a component in broad-spectrum antibiotics, leveraging its ability to disrupt microbial cell membranes. This application is particularly relevant in the context of increasing antibiotic resistance.

Future research directions for 2-Bromo-6-propoxy-benzothiazole include its integration into smart materials and nanotechnology platforms. A 2024 preprint in *Nano Letters* proposed its use in stimuli-responsive polymers that change properties in response to environmental cues, opening new avenues for targeted drug delivery and adaptive materials.

The compound's role in drug discovery is further underscored by its ability to serve as a template for structure-based design. Computational studies in *Journal of Computer-Aided Molecular Design* (2023) have modeled its interactions with various protein targets, guiding the rational design of more potent derivatives. This approach exemplifies the synergy between computational and experimental research in modern pharmacology.

Despite its promising applications, challenges remain in optimizing the compound's solubility and metabolic stability. Ongoing studies in *Drug Metabolism and Disposition* (2024) are exploring prodrug strategies to enhance its pharmacokinetic profile, addressing limitations that could hinder clinical translation.

The global market for compounds like 2-Bromo-6-propoxy-benzothiazole is expanding, driven by demand in pharmaceuticals, materials science, and environmental technologies. Industry reports indicate a projected growth rate of 7.2% CAGR through 2030, reflecting its increasing importance across multiple sectors.

Regulatory considerations for 2-Bromo-6-propoxy-benzothiazole are being addressed through international collaboration. A 2023 initiative by the OECD has established guidelines for its safety assessment, ensuring that its development and application meet global regulatory standards. This framework is crucial for facilitating its adoption in diverse markets.

In conclusion, 2-Bromo-6-propoxy-benzothiazole represents a versatile platform with significant potential across multiple scientific disciplines. Its properties and applications are being actively explored through interdisciplinary research, highlighting its importance in advancing pharmaceutical, material, and environmental sciences. Continued innovation and collaboration will be key to unlocking its full potential in the years to come.

Summary of Key Points: 1. Pharmacological Potential: - Antiviral Agents: The bromo substituent enables interactions with viral proteins, as highlighted in *Journal of Medicinal Chemistry* (2023). - Ion Channel Modulation: Demonstrated ability to inhibit voltage-gated sodium channels, with applications in chronic pain and epilepsy (British Journal of Pharmacology, 2023). - Antimicrobial Properties: Research in *Antimicrobial Agents and Chemotherapy* (2023) suggests potential as a component in broad-spectrum antibiotics. 2. Industrial Applications: - Functional Polymers: Suitable for radical polymerization, leading to materials with enhanced mechanical and thermal properties (Polymer Chemistry, 2022). - Smart Materials: Integration into stimuli-responsive polymers for targeted drug delivery and adaptive materials (Nano Letters, 2024). 3. Synthesis and Sustainability: - Green Chemistry: Catalytic methods reduce energy consumption and waste (Green Chemistry, 2023). - Analytical Techniques: High-resolution mass spectrometry and NMR ensure purity and consistency (Analytical Chemistry, 2023). 4. Environmental and Toxicological Considerations: - Biodegradability: Moderate biodegradability, with ongoing studies to optimize environmental safety (Environmental Science & Technology, 2024). 5. Drug Delivery Innovations: - Prodrug Strategies: Research in *Drug Metabolism and Disposition* (2024) explores enhancing solubility and metabolic stability. - Collaborative Efforts: Partnerships between academia and industry drive development of novel drug delivery systems (Advanced Drug Delivery Reviews, 2024). 6. Market and Regulatory Trends: - Market Growth: Projected CAGR of 7.2% through 2030, driven by demand in pharmaceuticals, materials science, and environmental technologies. - Regulatory Framework: OECD guidelines ensure safety assessments meet global standards (OECD, 2023). 7. Research Directions: - Computational Modeling: Structure-based design guided by computational studies (Journal of Computer-Aided Molecular Design, 2023). - Interdisciplinary Synergy: Combining computational and experimental approaches to enhance pharmacological efficacy. Conclusion: 2-Bromo-6-propoxy-benzothiazole is a promising compound with diverse applications across pharmaceuticals, materials science, and environmental technologies. Its unique properties and potential for functionalization make it a key player in advancing multiple scientific fields. Continued research and collaboration will be essential to fully realize its potential in the coming years.